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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846

An In-depth Technical Guide to the Physical Properties of Dimethyldivinylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
dimethyldivinylsilane (CAS No. 10519-87-6), a versatile organosilicon compound. The
information presented herein is intended for use by professionals in research, development,
and manufacturing who utilize this compound in their work. Dimethyldivinylsilane is a critical
reagent in various industrial applications, particularly as a crosslinking agent in the production
of silicone polymers, enhancing the mechanical and thermal stability of elastomers.[1]

Core Physical Properties

Dimethyldivinylsilane is a colorless, clear liquid at room temperature.[1] Its fundamental
physical characteristics, boiling point and density, are crucial for its handling, storage, and
application in chemical synthesis and material science.

Data Summary

The quantitative physical data for dimethyldivinylsilane are summarized in the table below.
The values represent a consensus from multiple literature and commercial sources.
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Physical Property Value Conditions

Boiling Point 20.82 °C At standard atmospheric
pressure (760 mmHQ)[2][3][4]

87.1°C At 760 mmHg[5]

Density 0.731 g/mL At 25 °C[3][4][5]

0.74 g/mL Not specified[1]

0.741 g/cm3 At 25 °C[2]

Molecular Formula CeH12Si

Molecular Weight 112.25 g/mol [1114]

Experimental Protocols

The determination of the physical properties of a liquid compound like dimethyldivinylsilane
follows established laboratory methodologies. While specific experimental reports for this
compound are not detailed in the general literature, the following standard protocols are
applicable.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this method, a sample is heated, and the
temperature at which rapid boiling occurs is observed as a continuous stream of bubbles.

Apparatus:
e Thiele tube
» High-boiling point mineral oil

e Thermometer
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e Capillary tube (sealed at one end)

e Sample tube (e.g., a small test tube)

e Bunsen burner or other heat source

Procedure:

e Asmall amount of dimethyldivinylsilane (a few milliliters) is placed into the sample tube.
o A capillary tube, sealed at one end, is placed open-end-down into the sample tube.

o The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is
distributed evenly by convection.[6]

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

e When the boiling point is reached, a continuous and rapid stream of bubbles will emerge
from the capillary tube.

e The heat is removed, and the liquid is allowed to cool. The boiling point is the temperature at

which the bubbling stops and the liquid is drawn back into the capillary tube.[6]

e The atmospheric pressure should be recorded as it affects the boiling point.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a flask with a
specific, known volume.

Principle: Density is defined as mass per unit volume. The method involves determining the
mass of a known volume of the liquid.

Apparatus:
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Pycnometer (of known volume)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.
o The pycnometer is filled with dimethyldivinylsilane.

o The filled pycnometer is placed in a constant temperature water bath (e.g., at 25°C) until it
reaches thermal equilibrium. This is to ensure the volume is precisely known at the specified
temperature.[3][4][5]

e The pycnometer is removed from the bath, carefully dried on the outside, and weighed again
to determine the mass of the liquid.

e The density is calculated using the formula: Density = (Mass of liquid) / (Volume of
pycnometer) Where Mass of liquid = (Mass of filled pycnometer) - (Mass of empty
pycnometer)

Visualized Workflow

The logical workflow for the experimental determination of the physical properties of
dimethyldivinylsilane is depicted below.
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Workflow for Physical Property Determination of Dimethyldivinylsilane
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Caption: Experimental workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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